Cas no 852399-99-6 (3-amino-2-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one)

• Product Name: 3-amino-2-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• CAS No: 852399-99-6
• MF: C₇H₇N₃OS
• MW: 181.214979410172
• CID: 844327
• PubChem ID: 4962022
• Update Time: 2025-05-20

3-amino-2-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-2-METHYLTHIENO[2,3-D]PYRIMIDIN-4(3H)-ONE
• 3-amino-2-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 852399-99-6
• 3-amino-2-methylthieno[2,3-d]pyrimidin-4-one
• MLS001007533
• SMR000384666
• HMS2668C12
• DTXSID901238316
• SCHEMBL3759451
• CS-0232196
• CHEMBL1895431
• GXLARADPXGNYDS-UHFFFAOYSA-N
• AKOS005137366
• WAY-647363
• J-511554
• Z85934644
• EN300-12655
• BB 0218435
• G43038

• MDL： MFCD00770876
• Inchi： 1S/C7H7N3OS/c1-4-9-6-5(2-3-12-6)7(11)10(4)8/h2-3H,8H2,1H3
• InChI Key： GXLARADPXGNYDS-UHFFFAOYSA-N
• SMILES： S1C=CC2C(N(C(C)=NC1=2)N)=O

Computed Properties

• Exact Mass: 181.03098303g/mol
• Monoisotopic Mass: 181.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-amino-2-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

3-Amino-2-Methyl-3H,4H-Thieno[2,3-D]Pyrimidin-4-One: A Comprehensive Overview

3-Amino-2-Methyl-3H,4H-Thieno[2,3-D]Pyrimidin-4-One, identified by the CAS Registry Number 852399-99-6, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyrimidones, which are known for their unique structural features and potential biological activities. The molecule combines a thieno ring system with a pyrimidinone moiety, making it a promising candidate for various applications in drug discovery and material science.

The synthesis of 3-Amino-2-Methyl-3H,4H-Thieno[2,3-D]Pyrimidin-4-One involves a series of intricate chemical reactions that highlight the versatility of heterocyclic chemistry. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production process. These advancements not only make the compound more accessible for further studies but also pave the way for its potential commercialization.

One of the most compelling aspects of this compound is its biological activity. Preliminary in vitro studies have demonstrated that 3-Amino-2-Methyl-3H,4H-Thieno[2,3-D]Pyrimidin-4-One exhibits significant antioxidant and anti-inflammatory properties. These findings suggest its potential application in the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Moreover, recent research has delved into its antiproliferative effects on cancer cells, revealing promising results that warrant further investigation.

The structural uniqueness of this compound also makes it an attractive candidate for material science applications. Its rigid framework and conjugated system make it suitable for use in organic electronics. Researchers have explored its potential as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Initial experiments have shown that incorporating this compound into polymer blends can enhance their electronic properties, opening up new avenues for its application in next-generation electronic devices.

In terms of chemical properties, 3-Amino-2-Methyl-3H,4H-Thieno[2,3-D]Pyrimidin-4-One is characterized by its stability under mild conditions and its ability to undergo various functional group transformations. This versatility allows chemists to modify the molecule further to tailor its properties for specific applications. For example, recent studies have focused on introducing additional substituents to enhance its solubility or bioavailability, which are critical factors in drug development.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, understanding the environmental fate and toxicity of chemicals like CAS No 852399-99 becomes essential. Recent eco-toxicological studies have assessed its biodegradability and potential toxicity to aquatic organisms. These studies aim to provide guidelines for safe handling and disposal practices while minimizing environmental risks.

In conclusion, 3-Amino-2-Methyl-3H,4H-Thieno[2,3-D]Pyrimidin-4-One stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with its promising biological and electronic properties, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to fields ranging from medicine to materials science.